Cas no 104892-42-4 (N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester)

• Product Name: N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester
• CAS No: 104892-42-4
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 2875160
• PubChem ID: 92197561
• Update Time: 2025-04-21

N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester Chemical and Physical Properties

Names and Identifiers

• 104892-42-4
• N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester
• DTXSID701224781

• Inchi： 1S/C12H16N2O2S/c1-3-16-11(15)9(2)13-12(17)14-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H2,13,14,17)/t9-/m0/s1
• InChI Key： SGOHMBPDYINSBD-VIFPVBQESA-N
• SMILES： S=C(NC1C=CC=CC=1)N[C@H](C(=O)OCC)C

Computed Properties

• Exact Mass: 252.09324893Da
• Monoisotopic Mass: 252.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5Ų